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Compound of Interest

Compound Name: Beryllium nitrate tetrahydrate

Cat. No.: B085316 Get Quote

Introduction

Beryllium nitrate, particularly in its tetrahydrate form (--INVALID-LINK--₂), is a highly water-

soluble crystalline compound used in chemical analysis and as a source of beryllium for various

research applications.[1][2] While a valuable reagent, it presents significant health and safety

risks that necessitate stringent handling protocols. This guide provides a comprehensive

overview of the safety data, handling precautions, and emergency procedures for beryllium
nitrate tetrahydrate, tailored for researchers, scientists, and drug development professionals.

Adherence to these guidelines is critical to mitigate the risks associated with this hazardous

substance.

Chemical and Physical Properties
Understanding the fundamental properties of a chemical is the first step in safe handling.

Beryllium nitrate tetrahydrate is a white to pale yellow, odorless crystalline solid.[1][3][4] It is

highly soluble in water and alcohol.[4][5]
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Property Value

Chemical Formula
Be(NO₃)₂ (Anhydrous) / --INVALID-LINK--₂

(Tetrahydrate)[3]

CAS Number
13597-99-4 (Anhydrous) / 7787-55-5

(Trihydrate)[3]

Molecular Weight
133.02 g/mol (Anhydrous) / 205.08 g/mol

(Tetrahydrate)[1][6]

Appearance White to pale yellow crystalline solid[1]

Odor Odorless[3]

Melting Point 60.5 °C (140.9 °F)[3][6]

Boiling Point

Decomposes. Anhydrous form decomposes at

142 °C; decomposition of the tetrahydrate

begins above 100 °C.[1][3]

Density 1.56 g/cm³[3][6]

Solubility in Water Highly soluble; 166 g/100 mL[3][5]

Hazard Identification and Classification
Beryllium nitrate tetrahydrate is classified as a hazardous substance with multiple risk

factors. It is a potent oxidizer, highly toxic, and a confirmed human carcinogen.[1][5][7]
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Hazard Class GHS Code Signal Word Hazard Statement

Oxidizing Solids H272 Danger
May intensify fire;

oxidizer[1]

Acute Toxicity (Oral) H301 Danger Toxic if swallowed[1]

Acute Toxicity

(Inhalation)
H330 Danger Fatal if inhaled[1]

Skin

Corrosion/Irritation
H315 Warning

Causes skin

irritation[1]

Serious Eye

Damage/Irritation
H319 Warning

Causes serious eye

irritation[1]

Respiratory

Sensitization
H334 Danger

May cause allergy or

asthma symptoms or

breathing difficulties if

inhaled[1]

Skin Sensitization H317 Warning
May cause an allergic

skin reaction[1]

Carcinogenicity H350 Danger

May cause cancer

through inhalation[8]

[9]

STOT, Repeated

Exposure
H372 Danger

Causes damage to

lungs through

prolonged or repeated

exposure[7][8]

Acute Health Effects:

Inhalation: Breathing in beryllium nitrate can irritate the nose, throat, and lungs, causing

coughing, wheezing, and shortness of breath.[5] Inhalation of dust may lead to chemical

pneumonitis, the symptoms of which can be delayed.[7] High-level exposure can be fatal.[1]

Skin Contact: Direct contact can cause skin irritation, burns, and redness.[5] It may also

cause an allergic skin reaction.[1]
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Eye Contact: Contact can lead to serious eye irritation, redness, pain, and swelling of the

eyelids.[1][5]

Ingestion: The substance is toxic if swallowed, potentially causing nausea, vomiting, and

abdominal pain.[1][7]

Chronic Health Effects: Long-term or repeated exposure poses the most severe risks. Beryllium

is a confirmed human carcinogen (IARC Group 1), primarily linked to lung cancer.[7][8]

Repeated exposure can lead to chronic beryllium disease (CBD), a serious granulomatous lung

disease, and can cause permanent lung scarring and damage.[5][7]

Exposure Control and Personal Protection
Strict control measures are mandatory to prevent exposure. This involves a combination of

engineering controls and appropriate personal protective equipment (PPE).

Occupational Exposure Limits (as Beryllium):

Agency Limit Value

OSHA PEL (8-hr TWA) 0.002 mg/m³[3][5]

Ceiling 0.005 mg/m³[3][5]

Maximum Peak (30 min) 0.025 mg/m³[3][5]

NIOSH REL (Ceiling) 0.0005 mg/m³[3]

ACGIH TLV (8-hr TWA, inhalable) 0.00002 mg/m³[5]

NIOSH IDLH 4 mg/m³[3][10]

Engineering Controls:

Work must be conducted in a regulated, marked area.[5]

Use of a certified ducted fume hood or a closed system is required to maintain exposure

below the recommended limits.[5][7][11]

Local exhaust ventilation should be used at the site of chemical release.[5]
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Emergency eyewash fountains and safety showers must be immediately accessible in the

work area.[5][11]

Personal Protective Equipment (PPE):

Respiratory Protection: A NIOSH-approved respirator is required if the potential for exposure

exceeds the limits. For any potential exposure above 4 mg/m³, a self-contained breathing

apparatus (SCBA) with a full facepiece is necessary.[5]

Hand Protection: Wear protective gloves resistant to beryllium nitrate. Consult the glove

manufacturer for specific material recommendations.[5]

Eye/Face Protection: Chemical safety goggles and a face shield are required when handling

the substance.[5][7]

Skin and Body Protection: Wear protective work clothing, including lab coats, suits, and

appropriate footwear. Contaminated clothing should not be taken home and must be

laundered by trained individuals aware of the hazards.[5]

Safe Handling and Storage Protocols
A systematic approach to handling and storage is crucial for safety.

Handling Procedures:

Training: Prior to working with beryllium nitrate, all personnel must be trained on its proper

handling, storage, and emergency procedures.[5]

Preparation: Read and understand the Safety Data Sheet (SDS). Establish a designated

work area within a fume hood.

PPE: Don all required personal protective equipment before handling the chemical.

Dispensing: Handle the solid carefully to prevent dust formation.[7] If working with a solution,

avoid generating aerosols.

Hygiene: Do not eat, drink, or smoke in the handling area.[5][7] Wash hands thoroughly after

handling and at the end of the work shift, even if no direct contact is known to have occurred.
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[5]

Decontamination: Decontaminate all equipment and work surfaces after use.

Storage Requirements:

Store in tightly closed, properly labeled containers in a cool, dry, and well-ventilated area.[5]

[11]

The storage area should be locked and secured.[8][9]

Store separately from incompatible materials.

Incompatible Materials: Beryllium nitrate is not compatible with oxidizing agents, strong

bases (like sodium hydroxide), strong acids, and molten lithium.[5] It may also ignite

combustibles such as wood, paper, and oil.[5]

Experimental Protocols
The quantitative toxicity and safety data presented in Safety Data Sheets, such as LD₅₀ or

occupational exposure limits, are derived from rigorous experimental studies. These

experiments are conducted under highly controlled conditions following internationally

recognized guidelines, such as those established by the Organisation for Economic Co-

operation and Development (OECD). However, the detailed, step-by-step experimental

protocols for these specific studies are typically proprietary and are not publicly available in

SDS documents or summary databases. For more in-depth information on the toxicological

effects of beryllium compounds, researchers should consult comprehensive resources like the

Toxicological Profile for Beryllium published by the Agency for Toxic Substances and Disease

Registry (ATSDR).[12]

Visualization of Safe Handling Workflow
The following diagram illustrates the essential workflow for safely managing beryllium nitrate
tetrahydrate from receipt to disposal.
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Safe Handling Workflow
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Figure 1: Recommended workflow for the safe handling of Beryllium Nitrate Tetrahydrate.
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Emergency Procedures
Immediate and correct response to an emergency is critical.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing has stopped, begin rescue breathing.

Seek immediate medical attention.[5][11]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

large amounts of water for at least 15 minutes.[8] Seek immediate medical attention.[11]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.[8] Seek

immediate medical attention.

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[8][11] Seek immediate

medical attention.

Fire-Fighting Measures:

Beryllium nitrate is not combustible but is an oxidizer that will intensify a fire.[1][5]

Suitable Extinguishing Media: Use water spray to keep fire-exposed containers cool. Do not

use dry chemical, CO₂, or halogenated agents.[5]

Specific Hazards: Fires involving this material will produce poisonous gases, including

nitrogen oxides and beryllium oxide fumes.[5] Containers may explode when heated.[5]

Protective Equipment: Firefighters must wear full protective clothing and a NIOSH-approved

self-contained breathing apparatus (SCBA).[8]

Spill and Leak Procedures:

Evacuation: Evacuate all non-essential personnel from the spill area.[5]

Personal Protection: Wear a chemical protection suit, including an SCBA, before entering the

area.[7]
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Containment and Cleanup: Prevent further leakage if it is safe to do so. Do not let the

chemical enter drains.[1] Carefully collect the spilled material (moisten first to prevent

dusting) using wet-brushing or a HEPA-filtered vacuum cleaner.[5][7] Place the collected

material into sealed, labeled containers for disposal.

Post-Cleanup: Ventilate the area and wash the spill site thoroughly once the material has

been removed.[5]

Disposal: Dispose of all contaminated materials as hazardous waste in accordance with

federal, state, and local regulations.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b085316#beryllium-nitrate-tetrahydrate-safety-data-
sheet-sds-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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